Cas no 933745-16-5 (2-(Dimethylphosphinoyl)ethanamine)

• Product Name: 2-(Dimethylphosphinoyl)ethanamine
• CAS No: 933745-16-5
• MF: C₄H₁₂NOP
• MW: 121.117941856384
• CID: 5718284
• PubChem ID: 21527102
• Update Time: 2025-06-08

2-(Dimethylphosphinoyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylphosphinoyl)ethanamine
• SCHEMBL2702072
• (2-Aminoethyl)dimethylphosphine oxide
• 933745-16-5
• 2-(dimethylphosphoryl)ethan-1-amine
• EN300-4324324
• FFLRDUNFJCNFJD-UHFFFAOYSA-N
• 2-(Dimethylphosphinoyl)ethanamine

• Inchi： 1S/C4H12NOP/c1-7(2,6)4-3-5/h3-5H2,1-2H3
• InChI Key： FFLRDUNFJCNFJD-UHFFFAOYSA-N
• SMILES： P(C)(C)(CCN)=O

Computed Properties

• Exact Mass: 121.066
• Monoisotopic Mass: 121.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: -1.6

Additional information on 2-(Dimethylphosphinoyl)ethanamine

Introduction to 2-(Dimethylphosphinoyl)ethanamine (CAS No. 933745-16-5)

2-(Dimethylphosphinoyl)ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 933745-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phosphorus-containing amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of 2-(Dimethylphosphinoyl)ethanamine make it a valuable intermediate in synthesizing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 2-(Dimethylphosphinoyl)ethanamine consists of an ethylamine backbone substituted with a dimethylphosphinoyl group. This configuration imparts distinct chemical properties that enhance its reactivity and compatibility with various functional groups, making it a versatile building block in organic synthesis. The presence of the phosphorus atom in the molecule not only influences its electronic distribution but also contributes to its potential interaction with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in phosphorus-containing compounds due to their ability to modulate biological pathways effectively. Research studies have highlighted the role of phosphine derivatives in developing inhibitors for kinases and other enzymes involved in cancer progression. The pharmacological relevance of 2-(Dimethylphosphinoyl)ethanamine lies in its potential to act as a scaffold for designing molecules that can selectively inhibit aberrant signaling pathways associated with diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of 2-(Dimethylphosphinoyl)ethanamine is its utility in the synthesis of chiral phosphine ligands, which are crucial for asymmetric catalysis. These ligands have been instrumental in achieving high enantioselectivity in organic transformations, thereby enabling the production of enantiomerically pure pharmaceuticals. The dimethylphosphinoyl group in 2-(Dimethylphosphinoyl)ethanamine provides a stable framework for further functionalization, allowing chemists to tailor the molecule for specific applications.

The compound's solubility profile and stability under various conditions also make it an attractive candidate for industrial-scale synthesis. Its ability to dissolve in both polar and non-polar solvents enhances its applicability across different reaction media, facilitating its use in multi-step synthetic routes. Furthermore, studies have shown that 2-(Dimethylphosphinoyl)ethanamine exhibits good thermal stability, which is essential for maintaining its integrity during storage and transportation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-(Dimethylphosphinoyl)ethanamine to target proteins with high accuracy. Molecular docking simulations have revealed that this compound can interact with binding pockets of enzymes such as cyclooxygenase-2 (COX-2), which is a key target in anti-inflammatory drug development. These findings suggest that derivatives of 2-(Dimethylphosphinoyl)ethanamine could be developed into novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 2-(Dimethylphosphinoyl)ethanamine involves multi-step organic reactions, typically starting from readily available precursors such as dimethyl phosphite and ethyl amine. The reaction pathway often includes phosphorylation followed by nucleophilic substitution, which requires careful optimization to ensure high yield and purity. Advances in catalytic systems have recently allowed for more efficient synthetic routes, reducing the need for hazardous reagents and minimizing waste generation.

In conclusion, 2-(Dimethylphosphinoyl)ethanamine (CAS No. 933745-16-5) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological potential. Its role as an intermediate in synthesizing drug candidates for neurological and inflammatory disorders underscores its importance in medicinal research. As scientific understanding continues to evolve, further exploration of this compound is expected to yield novel therapeutic agents that address unmet medical needs.